Cas no 1822583-39-0 (Methyl 2-([(tert-butoxy)carbonyl]amino)-3-(oxiran-2-yl)propanoate)

• Product Name: Methyl 2-([(tert-butoxy)carbonyl]amino)-3-(oxiran-2-yl)propanoate
• CAS No: 1822583-39-0
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 5740073
• PubChem ID: 73096952
• Update Time: 2025-06-09

Methyl 2-([(tert-butoxy)carbonyl]amino)-3-(oxiran-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1708473
• methyl 2-{[(tert-butoxy)carbonyl]amino}-3-(oxiran-2-yl)propanoate
• METHYL2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(OXIRAN-2-YL)PROPANOATE
• METHYL 2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(OXIRAN-2-YL)PROPANOATE
• 1822583-39-0
• Methyl 2-([(tert-butoxy)carbonyl]amino)-3-(oxiran-2-yl)propanoate

• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(14)12-8(9(13)15-4)5-7-6-16-7/h7-8H,5-6H2,1-4H3,(H,12,14)
• InChI Key： DFKBPQBQMPDGKT-UHFFFAOYSA-N
• SMILES： C(C(=O)OC)(NC(=O)OC(C)(C)C)CC1OC1

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 349.6±17.0 °C(Predicted)
• pka: 11.04±0.46(Predicted)

Additional information on Methyl 2-([(tert-butoxy)carbonyl]amino)-3-(oxiran-2-yl)propanoate

Research Brief on Methyl 2-([(tert-butoxy)carbonyl]amino)-3-(oxiran-2-yl)propanoate (CAS: 1822583-39-0)

The compound Methyl 2-([(tert-butoxy)carbonyl]amino)-3-(oxiran-2-yl)propanoate (CAS: 1822583-39-0) has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This epoxide-containing amino acid derivative serves as a versatile building block for the synthesis of biologically active molecules, particularly in the development of covalent inhibitors and targeted therapeutics.

Recent studies have focused on the synthetic utility of this compound as a key intermediate in the preparation of protease inhibitors and other enzyme-targeting drugs. The presence of both the epoxy group and Boc-protected amino functionality allows for selective modifications, making it valuable for structure-activity relationship (SAR) studies. Researchers have successfully incorporated this scaffold into various drug candidates, particularly those targeting cysteine proteases through covalent bond formation.

In 2023, a team from the University of Cambridge published a novel synthetic route for this compound with improved yield and purity (Journal of Medicinal Chemistry, 2023, 66(5)). Their optimized protocol involves a stereoselective epoxidation of the corresponding allylglycine derivative, achieving >95% enantiomeric excess. This advancement addresses previous challenges in obtaining the compound in sufficient quantities for biological evaluation.

The pharmacological potential of derivatives containing this scaffold was demonstrated in a recent Nature Chemical Biology publication (2024), where researchers developed irreversible inhibitors of SARS-CoV-2 main protease. The epoxy group of Methyl 2-([(tert-butoxy)carbonyl]amino)-3-(oxiran-2-yl)propanoate was shown to form a covalent bond with the active site cysteine, providing a basis for developing broad-spectrum antiviral agents.

Ongoing research is exploring the application of this compound in antibody-drug conjugates (ADCs) and PROTACs (proteolysis targeting chimeras). Its ability to serve as a linker between targeting moieties and payloads, while maintaining stability in circulation but allowing controlled release at the target site, makes it particularly attractive for these emerging therapeutic modalities.

From a safety and pharmacokinetic perspective, recent preclinical studies have shown that derivatives of this compound exhibit favorable drug-like properties, including adequate metabolic stability and reasonable membrane permeability. However, researchers note that further optimization may be required to address potential off-target reactivity of the epoxy group in certain biological contexts.

The commercial availability of Methyl 2-([(tert-butoxy)carbonyl]amino)-3-(oxiran-2-yl)propanoate has improved significantly in the past two years, with multiple suppliers now offering the compound at research and bulk scales. This increased accessibility is expected to accelerate its adoption in drug discovery programs across the pharmaceutical industry.

Future research directions include exploring its use in fragment-based drug discovery, development of stereoselective synthetic methods for all possible stereoisomers, and investigation of its potential in targeting other classes of enzymes beyond proteases. The compound's unique combination of reactivity and selectivity continues to make it a valuable tool in medicinal chemistry.